Cas no 648903-02-0 (1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)-)
648903-02-0 structure
Product Name:1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)-
CAS No:648903-02-0
MF:C28H44O3S
MW:460.712167739868
CID:412958
PubChem ID:71378098
Update Time:2025-04-19
1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)-
- 3,7-bis(2,3,5-trimethylhexan-2-yl)naphthalene-1-sulfonic acid
- DTXSID60800720
- 648903-02-0
-
- Inchi: 1S/C28H44O3S/c1-18(2)13-20(5)27(7,8)23-12-11-22-15-24(28(9,10)21(6)14-19(3)4)17-26(25(22)16-23)32(29,30)31/h11-12,15-21H,13-14H2,1-10H3,(H,29,30,31)
- InChI Key: WBTDULCAADJFIX-UHFFFAOYSA-N
- SMILES: S(C1=CC(=CC2C=CC(=CC=21)C(C)(C)C(C)CC(C)C)C(C)(C)C(C)CC(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 460.30132
- Monoisotopic Mass: 460.30111643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
1-Naphthalenesulfonic acid, 3,7-bis(1,1,2,4-tetramethylpentyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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